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Compound of Interest

Compound Name: Acetochlor esa

Cat. No.: B060570 Get Quote

An In-depth Technical Guide to Acetochlor ESA
This technical guide provides a comprehensive overview of Acetochlor ethanesulfonic acid

(ESA), a significant metabolite of the herbicide acetochlor. This document is intended for

researchers, scientists, and professionals in drug development and environmental science,

offering detailed chemical and physical properties, along with insights into its detection and

toxicological profile.

Core Chemical and Physical Properties
Acetochlor ESA is the primary degradation product of acetochlor, a widely used herbicide.

Understanding its fundamental properties is crucial for its analysis and toxicological

assessment.

Property Value Citation

CAS Number 187022-11-3 [1]

Molecular Formula C₁₄H₂₁NO₅S [1]

Molecular Weight 315.39 g/mol [1]

IUPAC Name

2-[N-(ethoxymethyl)-2-ethyl-6-

methylanilino]-2-

oxoethanesulfonic acid

[1]
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The sodium salt of Acetochlor ESA is also a common form for analytical standards.

Property Value Citation(s)

CAS Number 947601-84-5 [2][3][4][5]

Molecular Formula C₁₄H₂₀NNaO₅S [4][6][7]

Molecular Weight 337.37 g/mol [2][3][4][5][6]

Toxicological and Safety Information
Acetochlor ESA is recognized as a contaminant in groundwater and food, which necessitates

a thorough understanding of its potential health risks.

Hazard Classifications:

Acute Toxicity 4 (Oral)

Eye Irritation 2

Skin Irritation 2

Specific Target Organ Toxicity, Single Exposure 3 (Respiratory system)

Experimental Protocols & Detection
The detection and quantification of Acetochlor ESA in environmental and biological samples

are critical for monitoring and risk assessment. A common analytical technique is Liquid

Chromatography-Electrospray Ionization-Quadrupole Time-of-Flight Mass Spectrometry (LC-

ESI-QTOF).

A generalized experimental workflow for the analysis of Acetochlor ESA in water samples is

outlined below.
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Sample Preparation Analytical Phase

Water Sample Collection Filtration Solid Phase Extraction (SPE) Elution Concentration LC SeparationSample Injection Electrospray Ionization (ESI) QTOF Mass Analysis Data Acquisition & Processing

Click to download full resolution via product page

A generalized workflow for the analysis of Acetochlor ESA.

Mass Spectrometry Data
Mass spectrometry is a key technique for the identification and quantification of Acetochlor
ESA. The following table summarizes key parameters from an LC-ESI-QTOF analysis.[1]

Parameter Value

Instrument Bruker maXis Impact

Ionization Mode ESI

Fragmentation CID (Collision-Induced Dissociation)

Collision Energy 10 eV

Precursor Adduct [M+H]⁺

Precursor m/z 316.1213

Column Acclaim RSLC C18, 2.2µm, 2.1x100mm

Note: Further in-depth experimental protocols and signaling pathway information for

Acetochlor ESA are not readily available in the public domain and would likely require access

to specialized toxicology databases and research papers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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